Cas no 5444-73-5 (2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-phenylacetamide)

• Product Name: 2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-phenylacetamide
• CAS No: 5444-73-5
• MF: C₁₉H₁₈N₆
• MW: 330.386422634125
• CID: 941320
• PubChem ID: 227538
• Update Time: 2025-04-19

2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-phenylacetamide
• 4H-1,2,4-triazole-3-acetamide, 4-methyl-5-[[2-(3-nitrophenyl)-2-oxoethyl]thio]-N-phenyl-
• 5444-73-5
• DTXSID10969593
• NSC-19148
• NSC19148
• N~4~,N~6~-Dibenzyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(2H,5H)-diimine

• Inchi： 1S/C19H18N6/c1-3-7-14(8-4-1)11-20-17-16-13-22-25-18(16)24-19(23-17)21-12-15-9-5-2-6-10-15/h1-10,13H,11-12H2,(H3,20,21,22,23,24,25)
• InChI Key： FPZYTFFCBZOWGO-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1C2C=NNC=2N=C(N=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 411.10031
• Monoisotopic Mass: 411.100125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148
• XLogP3: 3.8

Experimental Properties

• Density: 1.41
• Refractive Index: 1.684
• PSA: 120.02
• LogP: 3.72310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines